molecular formula C18H13ClN4O B5505104 5-(4-chlorophenyl)-6-methyl-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

5-(4-chlorophenyl)-6-methyl-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

Cat. No. B5505104
M. Wt: 336.8 g/mol
InChI Key: QOIILHBCASHADR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of pyrazolopyrimidine derivatives often involves multi-component reactions, demonstrating a green approach. One such method utilizes a one-pot, four-component reaction catalyzed by L-proline, offering high yields and operational simplicity while avoiding toxic catalysts and hazardous solvents (Yadav et al., 2021). Another efficient synthesis involves ultrasound-promoted one-pot, three-component synthesis, highlighting an environmentally friendly and rapid approach (Tiwari et al., 2016).

Molecular Structure Analysis

The molecular structure of pyrazolopyrimidine derivatives, including their hydrogen-bonded chains and isostructural characteristics, has been detailed through crystallographic studies. These studies reveal the formation of chains by single C-H...pi(arene) hydrogen bonds and sheet structures through pi-pi stacking interactions (Portilla et al., 2005).

Chemical Reactions and Properties

Pyrazolopyrimidine derivatives undergo various chemical reactions, leading to the formation of novel compounds with potential antimicrobial and anticancer properties. For instance, the reaction of ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate leads to the synthesis of compounds with significant bioactivity (Hafez et al., 2016).

Physical Properties Analysis

The study of physical properties, including crystallization behavior and solvent-free forms, provides insight into the stability and conformation of pyrazolopyrimidine derivatives. These analyses are crucial for understanding the compound's behavior in different environments (Trilleras et al., 2008).

Scientific Research Applications

Environmental Exposure and Public Health

Studies often focus on the environmental exposure to chemicals, including pesticides and pollutants, and their impact on public health. For example, an investigation into the exposure of South Australian preschool children to organophosphorus and pyrethroid pesticides highlights the widespread exposure to these chemicals and underscores the importance of monitoring and regulating chemical use to protect vulnerable populations (Babina et al., 2012).

Dietary Carcinogens and Metabolism

Research on how the human body metabolizes dietary carcinogens, such as heterocyclic amines from cooked meats, provides insights into the potential risks and mechanisms of cancer development. Studies explore the excretion and metabolic pathways of these compounds, contributing to a better understanding of dietary influences on cancer risk (Vanhaecke et al., 2008).

Pharmacokinetics and Drug Development

In the context of drug development, research into the pharmacokinetics of compounds offers crucial information on their absorption, distribution, metabolism, and excretion in the human body. For instance, the study of a selective Janus tyrosine kinase 1/2 inhibitor provides valuable data on the metabolism and excretion of the drug, informing dosage and administration guidelines (Shilling et al., 2010).

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the available resources, compounds of similar structure are known to inhibit the Src family tyrosine kinases .

properties

IUPAC Name

5-(4-chlorophenyl)-6-methyl-1-phenylpyrazolo[3,4-d]pyrimidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H13ClN4O/c1-12-21-17-16(11-20-23(17)15-5-3-2-4-6-15)18(24)22(12)14-9-7-13(19)8-10-14/h2-11H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QOIILHBCASHADR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=C(C=NN2C3=CC=CC=C3)C(=O)N1C4=CC=C(C=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H13ClN4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.